Cas no 98991-33-4 (2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-)

2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)- structure
98991-33-4 structure
Product Name:2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-
CAS No:98991-33-4
MF:C16H13FO
MW:240.272228002548
CID:750414
PubChem ID:2734306
Update Time:2025-04-19

2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-
    • 3-(4-Fluorophenyl)-1-(4-methylphenyl)-2-propen-1-one
    • 98991-33-4
    • F0460
    • FT-0636920
    • 3-(4-fluorophenyl)-1-p-tolylprop-2-en-1-one
    • D90672
    • DTXSID901219136
    • 2-(4-Fluorobenzal)-4'-methylacetophenone
    • AKOS017085688
    • 2-(4-Fluorobenzylidene)-4'-methylacetophenone
    • Inchi: 1S/C16H13FO/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(17)10-5-13/h2-11H,1H3
    • InChI Key: LUUPODNGYDYQLY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C=CC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 240.095043196g/mol
  • Monoisotopic Mass: 240.095043196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų
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